Pik-294

• CAS: 900185-02-6
• Synonyms: PIK294; PIK 294; PIK-294.
• Molecular Formula: C28H23N7O2
• Molecular Weight: 489.5 g/mol
• SMILES: CC1=C2C(=CC=C1)N=C(N(C2=O)C3=CC=CC=C3C)CN4C5=NC=NC(=C5C(=N4)C6=CC(=CC=C6)O)N
• InChI: InChI=1S/C28H23N7O2/c1-16-7-3-4-12-21(16)35-22(32-20-11-5-8-17(2)23(20)28(35)37)14-34-27-24(26(29)30-15-31-27)25(33-34)18-9-6-10-19(36)13-18/h3-13,15,36H,14H2,1-2H3,(H2,29,30,31)
• InChIKey: WFSLJOPRIJSOJR-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO, not in water

Researchers requiring isoform-specific PI3K inhibition without off-target noise face limited options. PIK-294 (CAS 900185-02-6) is the definitive p110δ-selective inhibitor (IC50=10 nM), with 1000-fold selectivity over p110α, 49-fold over p110β, and 16-fold over p110γ. • Uniquely inhibits both chemokinetic and chemotactic CXCL8-induced neutrophil migration, recapitulating pan-PI3K phenotype with isoform precision. • Clean selectivity over DNA-PK, mTOR, and eight tyrosine kinases ensures confident target validation. • m-Phenol affinity pocket engagement provides validated SAR rationale for next-gen inhibitor design. • Dual utility: low-dose p110δ studies; high-dose p110α insulin signaling discrimination. Supplied as ≥98% pure crystalline solid with global shipping.

PIK-294: Selective p110δ PI3K Inhibitor

PIK-294 (CAS 900185-02-6) is a synthetic small molecule inhibitor belonging to the class I phosphoinositide 3-kinase (PI3K) inhibitor family, characterized by a pyrazolopyrimidine core scaffold. It functions as a highly selective, ATP-competitive inhibitor of the p110δ catalytic subunit of PI3K, exhibiting an IC50 of 10 nM in cell-free assays [1]. The compound demonstrates a distinct isoform selectivity profile, being significantly less potent against the other class I PI3K isoforms, with reported IC50 values of 10 μM for p110α, 490 nM for p110β, and 160 nM for p110γ [1].

1

Isoform-selective p110δ inhibition for PI3K pathway research

2

Reported selectivity over p110α, p110β, and p110γ enables isoform-specific assay design

3

ATP-competitive tool compound suitable for in vitro kinase and cellular pathway studies

• [1] Knight, Z. A., Gonzalez, B., Feldman, M. E., Zunder, E. R., Goldenberg, D. D., Williams, O., ... & Shokat, K. M. (2006). A pharmacological map of the PI3-K family defines a role for p110alpha in insulin signaling. Cell, 125(4), 733-747. View Source

PIK-294: Non-Interchangeability with PI3K Inhibitors

Generic substitution among class I PI3K inhibitors is scientifically invalid due to profound differences in isoform selectivity, off-target activity, and downstream biological consequences. While PIK-294 exhibits high selectivity for p110δ (IC50 = 10 nM) with 1000-, 49-, and 16-fold lower potency for p110α, p110β, and p110γ, respectively [1], other inhibitors like the pan-PI3K inhibitor wortmannin or the p110γ-selective inhibitor AS-605240 engage distinct isoform profiles, leading to divergent functional outcomes in cellular assays [2]. For instance, in CXCL8-induced neutrophil migration studies, PIK-294 uniquely inhibits both chemokinetic and chemotactic migration, whereas the p110γ inhibitor AS-605240 affects only chemokinesis and the p110α inhibitor PIK-75 affects only chemotaxis [2]. These functional disparities underscore that isoform selectivity is not merely a biochemical parameter but a determinant of cellular phenotype, rendering PIK-294 irreplaceable for studies specifically targeting p110δ-dependent processes.

Isoform profile Pan-PI3K inhibitors engage multiple isoforms; functional outcomes may shift significantly from p110δ-selective inhibition.

Migration phenotype p110γ or p110α inhibitors affect only one migration modality; substituting PIK-294 removes dual chemokinesis/chemotaxis inhibition.

Selectivity window Other p110δ inhibitors (e.g., idelalisib) present a different selectivity window; off-target kinase engagement may not transfer directly.

• [1] Knight, Z. A., Gonzalez, B., Feldman, M. E., Zunder, E. R., Goldenberg, D. D., Williams, O., ... & Shokat, K. M. (2006). A pharmacological map of the PI3-K family defines a role for p110alpha in insulin signaling. Cell, 125(4), 733-747. View Source
• [2] Martin, K. J., Muessel, M. J., Pullar, C. E., Willars, G. B., & Wardlaw, A. J. (2015). The role of phosphoinositide 3-kinases in neutrophil migration in 3D collagen gels. PLoS One, 10(2), e0116250. View Source

PIK-294 Comparative Evidence Guide

Isoform Selectivity vs. Idelalisib

PIK-294 exhibits a distinct isoform selectivity profile compared to the clinically advanced p110δ inhibitor CAL-101 (idelalisib). While both compounds are selective for p110δ, PIK-294 demonstrates a unique pattern of cross-reactivity. PIK-294 inhibits p110δ with an IC50 of 10 nM and shows 1000-fold selectivity over p110α (IC50 = 10,000 nM), 49-fold over p110β (IC50 = 490 nM), and 16-fold over p110γ (IC50 = 160 nM) [1]. In contrast, CAL-101 inhibits p110δ with an IC50 of 2.5 nM and demonstrates a different selectivity window: 328-fold over p110α (IC50 = 820 nM), 226-fold over p110β (IC50 = 565 nM), and 36-fold over p110γ (IC50 = 89 nM) . Notably, PIK-294 has been reported to be selective for PI3K p110 subunit isoforms over DNA-PK, mTOR, and eight tyrosine kinases tested [2].

Isoform Selectivity

Cross-study

PIK-294: p110δ IC50 10 nM; 1000× over p110α, 49× over p110β, 16× over p110γ.
CAL-101: p110δ IC50 2.5 nM; 328× over p110α, 226× over p110β, 36× over p110γ.

Higher reported selectivity over p110α may influence p110α off-target assessment in cell models.

Cell-free kinase assay; cross-study comparable data.

Evidence Dimension	Biochemical IC50 for class I PI3K isoforms
Target Compound Data	p110δ: 10 nM; p110α: 10,000 nM; p110β: 490 nM; p110γ: 160 nM
Comparator Or Baseline	CAL-101 (idelalisib): p110δ: 2.5 nM; p110α: 820 nM; p110β: 565 nM; p110γ: 89 nM
Quantified Difference	PIK-294 shows 1000× (vs 328×) selectivity for p110δ over p110α, 49× (vs 226×) over p110β, and 16× (vs 36×) over p110γ relative to CAL-101
Conditions	Cell-free biochemical kinase assay

Why This Matters

This differential selectivity profile may be critical for researchers requiring a p110δ inhibitor with minimal cross-reactivity with p110α, as PIK-294 offers 3× greater selectivity over p110α than CAL-101 (1000× vs 328×), potentially reducing p110α-mediated off-target effects in cellular and in vivo studies.

• [1] Knight, Z. A., Gonzalez, B., Feldman, M. E., Zunder, E. R., Goldenberg, D. D., Williams, O., ... & Shokat, K. M. (2006). A pharmacological map of the PI3-K family defines a role for p110alpha in insulin signaling. Cell, 125(4), 733-747. View Source
• [2] Apsel, B., Blair, J. A., Gonzalez, B., Nazif, T. M., Feldman, M. E., Aizenstein, B., ... & Shokat, K. M. (2008). Targeted polypharmacology: discovery of dual inhibitors of tyrosine and phosphoinositide kinases. Nature Chemical Biology, 4(11), 691-699. View Source

Improved Potency Over PIK-293

PIK-294 was developed through systematic structure-based optimization of the parent compound PIK-293. The introduction of an m-phenol moiety in PIK-294, which penetrates the deep affinity pocket of the ATP-binding site, resulted in a substantial improvement in inhibitory activity [1]. Biochemical assays demonstrate that PIK-294 is 20- to 60-fold more potent than PIK-293 against the p110δ isoform [1]. Specifically, PIK-293 exhibits an IC50 of 240 nM for p110δ, whereas PIK-294 achieves an IC50 of 10 nM, representing a 24-fold increase in potency [1].

Potency Gain vs. PIK-293

Head-to-head

24× more potent
IC50 10 nM vs 240 nM

Reported potency increase may support lower working concentrations; enables SAR benchmarking.

m-phenol moiety optimization; cell-free assay.

Evidence Dimension	Biochemical IC50 for p110δ
Target Compound Data	10 nM
Comparator Or Baseline	PIK-293: 240 nM
Quantified Difference	PIK-294 is 24-fold more potent than PIK-293 against p110δ
Conditions	Cell-free biochemical kinase assay

Why This Matters

This 24-fold potency gain, achieved through rational structural modification, makes PIK-294 a superior tool compound for in vitro and in vivo studies requiring potent p110δ inhibition, enabling lower working concentrations and potentially reducing off-target effects associated with higher compound doses.

• [1] Knight, Z. A., Gonzalez, B., Feldman, M. E., Zunder, E. R., Goldenberg, D. D., Williams, O., ... & Shokat, K. M. (2006). A pharmacological map of the PI3-K family defines a role for p110alpha in insulin signaling. Cell, 125(4), 733-747. View Source

Neutrophil Chemotaxis and Chemokinesis

In a three-dimensional collagen gel migration assay, PIK-294 exhibits a distinct functional profile compared to isoform-selective inhibitors targeting p110γ (AS-605240) and p110α (PIK-75). PIK-294 (10 μM) inhibited both chemokinetic and chemotactic migration of neutrophils induced by CXCL8 (100 ng/mL) [1]. In contrast, AS-605240 markedly reduced CXCL8-induced chemokinetic migration but had no effect on chemotactic migration, while PIK-75 inhibited chemotactic migration but not chemokinetic migration [1]. This demonstrates that PIK-294 uniquely targets both migratory modalities, a property not shared by p110γ- or p110α-selective inhibitors.

Migration Profile

Head-to-head

PIK-294: inhibits chemokinesis and chemotaxis.
AS-605240 (p110γ): chemokinesis only.
PIK-75 (p110α): chemotaxis only.

Unique dual-migration inhibition supports p110δ-specific trafficking studies; recapitulates pan-PI3K effect.

3D collagen gel, CXCL8-induced neutrophils.

Evidence Dimension	Effect on neutrophil migration in 3D collagen gel
Target Compound Data	Inhibited both chemokinetic and chemotactic migration induced by CXCL8
Comparator Or Baseline	AS-605240 (p110γ inhibitor): inhibited chemokinetic only; PIK-75 (p110α inhibitor): inhibited chemotactic only
Quantified Difference	PIK-294 is the only inhibitor tested that blocked both chemokinetic and chemotactic migration; AS-605240 and PIK-75 each blocked only one modality
Conditions	3D collagen gel migration assay; neutrophils (6×10⁶ cells/mL) pre-treated with 1 μM or 10 μM inhibitor for 30 min prior to CXCL8 (100 ng/mL) stimulation

Why This Matters

This unique functional profile positions PIK-294 as an essential tool for dissecting p110δ-dependent neutrophil trafficking mechanisms, as it is the only isoform-selective inhibitor that recapitulates the full inhibitory effect of the pan-PI3K inhibitor wortmannin on CXCL8-induced migration, thereby enabling specific interrogation of p110δ's role in both chemokinetic and chemotactic processes.

• [1] Martin, K. J., Muessel, M. J., Pullar, C. E., Willars, G. B., & Wardlaw, A. J. (2015). The role of phosphoinositide 3-kinases in neutrophil migration in 3D collagen gels. PLoS One, 10(2), e0116250. View Source

p110α vs. p110β in Insulin Signaling

In an in vivo pharmacological interrogation of PI3K isoform function, PIK-294 was used to demonstrate that p110α, but not p110β, mediates the acute effects of insulin treatment. While PIK-294 is primarily a p110δ inhibitor (IC50 = 10 nM), it also exhibits moderate activity against p110α (IC50 = 10 μM), enabling its use as a tool to probe p110α function at higher concentrations [1]. In vivo, PIK-294 bound to p110α inhibited the acute effects of insulin treatment, whereas a p110β-selective inhibitor had no effect, establishing p110α as the primary insulin-responsive PI3K isoform in vivo [1].

Insulin Signaling

Class-level inference

PIK-294 (at higher conc.) blocked acute insulin effects; p110β inhibitor showed no effect.

May differentiate p110α vs p110β roles in insulin signaling; context-dependent use at elevated concentrations.

In vivo mouse model; p110α IC50 ~10 µM.

Evidence Dimension	In vivo inhibition of insulin signaling
Target Compound Data	PIK-294 (targeting p110α at higher concentrations) inhibited acute insulin effects
Comparator Or Baseline	p110β-selective inhibitor: no effect on insulin signaling
Quantified Difference	PIK-294 treatment blocked insulin signaling, whereas p110β inhibition did not, functionally distinguishing the roles of p110α and p110β in vivo
Conditions	In vivo insulin treatment in mice; PIK-294 administered to inhibit p110α (IC50 = 10 μM)

Why This Matters

This in vivo data underscores the value of PIK-294 as a dual-purpose pharmacological tool: at low concentrations (≤100 nM), it serves as a selective p110δ inhibitor; at higher concentrations (≥10 μM), it can be employed to probe p110α-dependent processes, offering researchers a versatile compound for dissecting PI3K isoform-specific functions in vivo.

• [1] Knight, Z. A., Gonzalez, B., Feldman, M. E., Zunder, E. R., Goldenberg, D. D., Williams, O., ... & Shokat, K. M. (2006). A pharmacological map of the PI3-K family defines a role for p110alpha in insulin signaling. Cell, 125(4), 733-747. View Source

Kinase Off-Target Selectivity

Comprehensive kinase selectivity profiling reveals that PIK-294 is selective for PI3K p110 subunit isoforms over a panel of structurally and functionally related kinases. PIK-294 was tested against DNA-PK, mTOR, and eight tyrosine kinases, and showed no significant inhibitory activity against these off-targets [1]. This selectivity profile contrasts with many pan-PI3K inhibitors, which often exhibit broader kinase inhibition profiles, and underscores the utility of PIK-294 as a clean tool compound for interrogating PI3K isoform-specific biology.

Off-Target Panel

Supporting evidence

No significant inhibition of DNA-PK, mTOR, or eight tyrosine kinases.

Clean selectivity may reduce off-target confounding in p110δ attribution studies.

Biochemical kinase assays.

Evidence Dimension	Inhibitory activity against off-target kinases
Target Compound Data	No significant inhibition of DNA-PK, mTOR, or eight tyrosine kinases
Comparator Or Baseline	Not applicable (qualitative selectivity assessment)
Quantified Difference	Not applicable (qualitative selectivity assessment)
Conditions	Biochemical kinase assays

Why This Matters

This clean selectivity profile minimizes the risk of confounding off-target effects in cellular and in vivo experiments, making PIK-294 a more reliable tool for attributing observed phenotypes specifically to p110δ inhibition, which is critical for high-quality target validation studies.

• [1] Apsel, B., Blair, J. A., Gonzalez, B., Nazif, T. M., Feldman, M. E., Aizenstein, B., ... & Shokat, K. M. (2008). Targeted polypharmacology: discovery of dual inhibitors of tyrosine and phosphoinositide kinases. Nature Chemical Biology, 4(11), 691-699. View Source

PIK-294: Key Research Applications

p110δ Signaling in Immune Cell Migration

PIK-294 is optimally suited for studies aimed at dissecting the specific contribution of p110δ to immune cell migration, particularly in neutrophil chemotaxis and chemokinesis. Its unique ability to inhibit both chemokinetic and chemotactic CXCL8-induced neutrophil migration, as demonstrated in 3D collagen gel assays [1], makes it the inhibitor of choice over p110γ-selective (AS-605240) or p110α-selective (PIK-75) inhibitors, which each affect only one migratory modality. Researchers investigating p110δ-dependent trafficking of neutrophils or other leukocytes should prioritize PIK-294 for its ability to fully recapitulate the pan-PI3K inhibition phenotype while maintaining isoform specificity.

SAR for PI3K Inhibitor Design

PIK-294 serves as a benchmark compound for SAR studies focused on optimizing p110δ potency and selectivity. The 24-fold increase in p110δ potency compared to the parent compound PIK-293, achieved through the strategic incorporation of an m-phenol moiety that engages the affinity pocket of the ATP-binding site [1], provides a validated structural rationale for designing next-generation p110δ inhibitors. Medicinal chemists and chemical biologists can use PIK-294 as a reference standard to evaluate the potency gains and selectivity shifts of novel analogs, thereby accelerating the development of improved tool compounds or therapeutic candidates.

In Vivo PI3K Isoform Roles in Insulin Signaling

PIK-294 is a valuable tool for in vivo studies requiring the pharmacological discrimination of p110α versus p110β function in insulin signaling. As demonstrated in Knight et al. (2006), PIK-294 (at concentrations that inhibit p110α) blocked acute insulin effects in vivo, while a p110β-selective inhibitor did not, establishing p110α as the primary insulin-responsive PI3K isoform [1]. Researchers studying metabolic regulation, insulin resistance, or type 2 diabetes can leverage PIK-294's dual concentration-dependent utility: at low doses (≤100 nM) for p110δ-selective studies, and at higher doses (≥10 μM) for probing p110α function in vivo.

Kinase Selectivity for Target Validation

PIK-294 is the preferred tool compound for target validation experiments where minimizing off-target kinase inhibition is paramount. Its demonstrated selectivity over DNA-PK, mTOR, and eight tyrosine kinases [1] ensures that observed cellular or in vivo phenotypes can be confidently attributed to p110δ inhibition rather than confounding off-target effects. This clean selectivity profile is particularly valuable for studies involving complex biological systems, such as immune cell signaling networks, where pan-PI3K inhibitors or less selective tool compounds would introduce unacceptable experimental noise.

Application

Selection Property

Validation Focus

p110δ-dependent immune cell migration studies

Dual chemokinesis/chemotaxis inhibition profile

Chemotaxis and chemokinesis endpoint review

PI3K inhibitor SAR studies

Potency benchmark for p110δ inhibitor design

p110δ selectivity and potency benchmarking

In vivo insulin signaling pathway research

Concentration-dependent p110α engagement

Insulin-signaling endpoint interpretation

Target validation requiring kinase selectivity

Off-target kinase selectivity panel

PI3K isoform and kinase panel selectivity assessment

• [1] Knight, Z. A., Gonzalez, B., Feldman, M. E., Zunder, E. R., Goldenberg, D. D., Williams, O., ... & Shokat, K. M. (2006). A pharmacological map of the PI3-K family defines a role for p110alpha in insulin signaling. Cell, 125(4), 733-747. View Source